Cas no 1876622-45-5 (1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine)

1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine structure
1876622-45-5 structure
Product Name:1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
CAS No:1876622-45-5
MF:C8H10ClN3
MW:183.638100147247
CID:5740484
PubChem ID:130545584
Update Time:2023-11-10

1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1462040
    • 1876622-45-5
    • 1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
    • Cyclobutanamine, 1-(5-chloro-2-pyrimidinyl)-
    • Inchi: 1S/C8H10ClN3/c9-6-4-11-7(12-5-6)8(10)2-1-3-8/h4-5H,1-3,10H2
    • InChI Key: BIHNUELVLSNPJI-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(C2(CCC2)N)=NC=1

Computed Properties

  • Exact Mass: 183.0563250g/mol
  • Monoisotopic Mass: 183.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 283.2±20.0 °C(Predicted)
  • pka: 8.41±0.20(Predicted)

1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1462040-0.05g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
0.05g
$1091.0 2023-05-23
Enamine
EN300-1462040-0.1g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
0.1g
$1144.0 2023-05-23
Enamine
EN300-1462040-0.25g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
0.25g
$1196.0 2023-05-23
Enamine
EN300-1462040-0.5g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
0.5g
$1247.0 2023-05-23
Enamine
EN300-1462040-1.0g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
1g
$1299.0 2023-05-23
Enamine
EN300-1462040-2.5g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
2.5g
$2548.0 2023-05-23
Enamine
EN300-1462040-5.0g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
5g
$3770.0 2023-05-23
Enamine
EN300-1462040-10.0g
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
10g
$5590.0 2023-05-23
Enamine
EN300-1462040-50mg
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
50mg
$888.0 2023-09-29
Enamine
EN300-1462040-100mg
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine
1876622-45-5
100mg
$930.0 2023-09-29
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.